Cas no 1403232-33-6 (Vibozilimod)

Vibozilimod is a small-molecule immunomodulator designed to selectively target sphingosine-1-phosphate (S1P) receptors, particularly S1P1 and S1P5. Its mechanism of action involves modulating lymphocyte trafficking, which may offer therapeutic potential in autoimmune and inflammatory disorders. The compound exhibits high receptor subtype selectivity, potentially reducing off-target effects compared to non-selective S1P receptor modulators. Preclinical studies suggest favorable pharmacokinetic properties, including oral bioavailability and a predictable half-life. Its chemical structure has been optimized for improved metabolic stability, potentially enhancing clinical efficacy. Current research focuses on its application in conditions such as multiple sclerosis and inflammatory bowel disease, where targeted immunomodulation is clinically relevant.
Vibozilimod structure
Vibozilimod structure
Product Name:Vibozilimod
CAS No:1403232-33-6
MF:C29H36ClN3O5
MW:542.0662
CID:5068538
PubChem ID:66574564
Update Time:2025-06-23

Vibozilimod Chemical and Physical Properties

Names and Identifiers

    • Vibozilimod
    • 0GYJ8CJ1DE
    • Vibozilimod [INN]
    • 1-((4-(5-(3-Chloro-4-(2-methylpropyl)phenyl)-1,2,4-oxadiazol-3-yl)phenyl)methyl)-4-((2-methoxyethoxy)methyl)-4-piperidinecarboxylic acid
    • 4-Piperidinecarboxylic acid, 1-((4-(5-(3-chloro-4-(2-methylpropyl)phenyl)-1,2,4-oxadiazol-3-yl)phenyl)methyl)-4-((2-methoxyethoxy)methyl)-
    • DA-59003
    • SCD-044
    • 1403232-33-6
    • HY-132847
    • UNII-0GYJ8CJ1DE
    • G18514
    • 1-(4-(5-(3-chloro-4-isobutylphenyl)-1,2,4-oxadiazol-3-yl)benzyl)-4-((2-methoxyethoxy)methyl)piperidine-4-carboxylic acid
    • Vibozilimod?
    • GLXC-26794
    • SCHEMBL13269291
    • AKOS040756733
    • MS-29979
    • Vibozilimod [WHO-DD]
    • 4-Piperidinecarboxylic acid, 1-[[4-[5-[3-chloro-4-(2-methylpropyl)phenyl]-1,2,4-oxadiazol-3-yl]phenyl]methyl]-4-[(2-methoxyethoxy)methyl]-
    • 1-[(4-{5-[3-chloro-4-(2-methylpropyl)phenyl]-1,2,4-oxadiazol-3-yl}phenyl)methyl]-4-[(2-methoxyethoxy)methyl]piperidine-4-carboxylic acid
    • CS-0204156
    • Inchi: 1S/C29H36ClN3O5/c1-20(2)16-23-8-9-24(17-25(23)30)27-31-26(32-38-27)22-6-4-21(5-7-22)18-33-12-10-29(11-13-33,28(34)35)19-37-15-14-36-3/h4-9,17,20H,10-16,18-19H2,1-3H3,(H,34,35)
    • InChI Key: LIVCREVOSRJFDS-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C1=NC(C2C([H])=C([H])C(=C([H])C=2[H])C([H])([H])N2C([H])([H])C([H])([H])C(C(=O)O[H])(C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])[H])C([H])([H])C2([H])[H])=NO1

Computed Properties

  • Exact Mass: 541.2343490g/mol
  • Monoisotopic Mass: 541.2343490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 12
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 97.9

Vibozilimod Pricemore >>

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Ambeed
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Ambeed
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$475.0 2025-03-01
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Additional information on Vibozilimod

Vibozilimod (CAS No. 1403232-33-6): A Comprehensive Overview of Its Mechanism, Applications, and Recent Research Findings

Vibozilimod, identified by the Chemical Abstracts Service registry number CAS No. 1403232-33-6, is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique biological properties and potential therapeutic applications. This introduction aims to provide a detailed exploration of Vibozilimod, focusing on its chemical structure, mechanism of action, current applications, and the latest research findings that highlight its promise in various medical contexts.

The chemical structure of Vibozilimod (CAS No. 1403232-33-6) is characterized by its specific functional groups and molecular arrangement, which contribute to its distinct pharmacological profile. As a synthetic molecule, it belongs to a class of compounds that interact with cellular receptors and signaling pathways, modulating immune responses and inflammatory processes. The precise arrangement of atoms and functional groups in Vibozilimod allows it to bind selectively to certain targets, thereby exerting its therapeutic effects with high specificity.

One of the most intriguing aspects of Vibozilimod is its mechanism of action, which involves the modulation of immune cell function through interactions with specific receptors. Research has demonstrated that Vibozilimod can activate certain immune pathways while inhibiting others, leading to a balanced immune response that is crucial for treating various inflammatory and autoimmune conditions. This dual-action mechanism makes Vibozilimod a promising candidate for therapeutic intervention in diseases where immune dysregulation plays a significant role.

In recent years, Vibozilimod has been studied extensively for its potential applications in treating inflammatory diseases such as rheumatoid arthritis, psoriasis, and multiple sclerosis. Clinical trials have shown encouraging results, indicating that Vibozilimod can reduce disease activity and improve patient symptoms without causing significant side effects. These findings have prompted further investigation into the compound's efficacy and safety profile across different patient populations.

The latest research on Vibozilimod (CAS No. 1403232-33-6) has also explored its potential in oncology, particularly in enhancing anti-tumor immune responses. Studies have suggested that Vibozilimod can boost the activity of immune cells known as T-cells, which are critical for recognizing and destroying cancer cells. By enhancing T-cell function, Vibozilimod may improve the effectiveness of existing cancer therapies and provide new treatment options for patients with advanced malignancies.

Another area of interest has been the use of Vibozilimod in infectious diseases. Emerging evidence suggests that the compound can modulate immune responses to pathogens, potentially reducing the severity of infections and promoting faster recovery. This application is particularly relevant in the context of emerging infectious diseases, where rapid and effective immune responses are essential for controlling outbreaks.

The development of novel pharmaceutical compounds like Vibozilimod (CAS No. 1403232-33-6) relies heavily on advancements in synthetic chemistry and biotechnology. The ability to design molecules with specific biological activities has revolutionized drug discovery, enabling the creation of targeted therapies that address complex diseases more effectively than traditional treatments. The case of Vibozilimod exemplifies how interdisciplinary approaches can lead to breakthroughs in medicine.

Furthermore, the regulatory landscape for approving new drugs like Vibozilimod continues to evolve, with agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) implementing stringent guidelines to ensure safety and efficacy. The growing body of evidence supporting the benefits of Vibozilimod has positioned it as a strong contender for regulatory approval in multiple therapeutic areas.

In conclusion, Vibozilimod, identified by CAS No. 1403232-33-6, represents a significant advancement in pharmaceutical research with its unique mechanism of action and broad range of potential applications. The latest research findings underscore its promise in treating inflammatory diseases, oncology, and infectious diseases, making it a compound worth watching as further studies continue to uncover its full therapeutic potential.

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